Cas no 1038509-18-0 (2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid)

• Product Name: 2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
• CAS No: 1038509-18-0
• MF: C₁₃H₁₀FNO₂S
• MW: 263.287405490875
• CID: 2151383
• Update Time: 2023-08-05

2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
• ZNYZIJSXMJEUMD-UHFFFAOYSA-N
• 2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid

• Inchi： 1S/C13H10FNO2S/c14-9-4-2-1-3-8(9)11-10(13(16)17)15-12(18-11)7-5-6-7/h1-4,7H,5-6H2,(H,16,17)
• InChI Key： ZNYZIJSXMJEUMD-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=C(C(=O)O)N=C1C1CC1

Computed Properties

• Exact Mass: 263.042
• Monoisotopic Mass: 263.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4